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Compound of Interest

Compound Name: 2-Amino-4-hydroxybenzoic acid

CAS No.: 38160-63-3

Cat. No.: B1280306

Get Quote

CAS Number: 38160-63-3

This technical guide provides an in-depth overview of 2-Amino-4-hydroxybenzoic acid, a

molecule of significant interest to researchers, scientists, and professionals in drug

development. This document outlines its chemical and physical properties, synthesis protocols,

and explores its applications and biological relevance.

Physicochemical Properties
2-Amino-4-hydroxybenzoic acid is a solid organic compound and a derivative of benzoic

acid, featuring both an amino (-NH2) and a hydroxyl (-OH) functional group on the aromatic

ring.[1] These functional groups make it a valuable building block in organic and medicinal

chemistry for the development of novel compounds.[1]
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Property Value Source

CAS Number 38160-63-3 [1][2]

Molecular Formula C₇H₇NO₃ [1][2]

Molecular Weight 153.14 g/mol [1][2]

IUPAC Name
2-amino-4-hydroxybenzoic

acid
[2]

InChI Key
DPELYVFAULJYNX-

UHFFFAOYSA-N
[1][2]

Appearance White to light yellow powder [3]

Solubility

Soluble in dilute nitric acid,

dilute sodium hydroxide,

acetone, sodium bicarbonate,

and phosphoric acid. Slightly

soluble in ethanol and ether.

Insoluble in water and

benzene.

[3]

Storage

Keep in a dark place, under an

inert atmosphere, at room

temperature.[1]

Stability
Hygroscopic; sensitive to light

and air.[3]

Synthesis of Aminohydroxybenzoic Acids
The synthesis of aminohydroxybenzoic acids often involves the carboxylation of aminophenols,

a variation of the Kolbe-Schmitt reaction. Below are representative experimental protocols for

the synthesis of isomers of aminohydroxybenzoic acid, which illustrate the general principles

applicable to the synthesis of 2-Amino-4-hydroxybenzoic acid.

Synthesis of 2-Hydroxy-4-aminobenzoic Acid
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A patented method for the preparation of 2-hydroxy-4-aminobenzoic acid involves the reaction

of m-aminophenol with a sodium alkoxide, followed by carboxylation with carbon dioxide under

supercritical conditions.[4]

Experimental Protocol:

Formation of Sodium m-Aminophenolate: In a suitable reactor, m-aminophenol is reacted

with a sodium alkoxide in an alcoholic solution at room temperature for 0.8 to 1.2 hours. The

molar ratio of m-aminophenol to sodium alkoxide is typically between 1:1 and 1:5.[4]

Carboxylation: The resulting alcoholic solution of m-aminophenol sodium salt is transferred

to a high-pressure reactor. Carbon dioxide is introduced, and the reaction is carried out for 1

to 5 hours under supercritical conditions.[4]

Work-up and Isolation: After the reaction, the solution is cooled to room temperature and

filtered. The solvent is removed from the filtrate by distillation under reduced pressure to

yield a solid. This solid is then dissolved in water.[4]

Precipitation: An inorganic acid is added to the aqueous solution to adjust the pH to 6-7,

causing the precipitation of the 2-hydroxy-4-aminobenzoic acid product.[4]

Purification: The precipitated solid is collected by filtration to yield the final product.[4]
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Synthesis of 2-Hydroxy-4-aminobenzoic Acid.
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Synthesis of 3-Amino-4-hydroxybenzoic acid
A common laboratory-scale synthesis for a related isomer, 3-Amino-4-hydroxybenzoic acid,

involves the reduction of a nitro-substituted precursor.

Experimental Protocol:

Reaction Setup: To a reaction vessel at 0 °C, add tin(II) chloride (1.09 mmol), 12 N

hydrochloric acid (1.5 mL), and 4-hydroxy-3-nitrobenzoic acid (0.55 mmol) sequentially.[5]

Reduction: The reaction mixture is heated to reflux for 1 hour.[5]

Work-up: After the reaction is complete, water is added to the mixture. The pH is then

adjusted to 1 with a 2 N sodium hydroxide solution.[5]

Isolation and Purification: The resulting precipitate is collected by filtration and washed with

distilled water. The filtrate can be concentrated, and the residue purified by silica gel column

chromatography to obtain the final product.[5]

Applications in Research and Drug Development
Derivatives of aminohydroxybenzoic acid are important intermediates in the synthesis of

pharmaceuticals and dyes.[4] While 2-Amino-4-hydroxybenzoic acid itself is a valuable

building block, its isomer, 4-Amino-2-hydroxybenzoic acid (also known as p-aminosalicylic

acid), is a well-known antitubercular agent.[6][7] This highlights the potential of this class of

compounds in medicinal chemistry.

The broader family of hydroxybenzoic acids, which are phenolic compounds, are recognized

for a variety of biological activities, including:

Antioxidant Properties: They can scavenge free radicals, helping to reduce oxidative stress.

[8][9]

Anti-inflammatory Effects: Some derivatives have been shown to inhibit pro-inflammatory

cytokines.[9][10]

Antimicrobial Activity: Certain hydroxybenzoic acids can inhibit the growth of harmful

bacteria.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/synthesis/3-amino-4-hydroxybenzoic-acid.htm
https://www.chemicalbook.com/synthesis/3-amino-4-hydroxybenzoic-acid.htm
https://www.chemicalbook.com/synthesis/3-amino-4-hydroxybenzoic-acid.htm
https://www.chemicalbook.com/synthesis/3-amino-4-hydroxybenzoic-acid.htm
https://patents.google.com/patent/CN102311357B/en
https://www.benchchem.com/product/b1280306/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-amino-4-hydroxybenzoic-acid
https://www.pharmacompass.com/chemistry-chemical-name/4-amino-2-hydroxybenzoic-acid
https://pubs.acs.org/doi/10.1021/ja01184a516
https://www.rupahealth.com/biomarkers/4-hydroxybenzoic-acid
https://globalresearchonline.net/journalcontents/v22-2/20.pdf
https://globalresearchonline.net/journalcontents/v22-2/20.pdf
https://www.mdpi.com/2076-3921/14/6/711
https://www.rupahealth.com/biomarkers/4-hydroxybenzoic-acid
https://globalresearchonline.net/journalcontents/v22-2/20.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Furthermore, 4-hydroxybenzoic acid is a crucial precursor in the biosynthesis of Coenzyme

Q10 (CoQ10), an essential component for cellular energy production and mitochondrial

function in mammals.[8][10]
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Role of 4-Hydroxybenzoic Acid in Coenzyme Q10 Biosynthesis.

Safety and Handling
2-Amino-4-hydroxybenzoic acid is intended for research use only and not for human or

veterinary use.[1] Safety data indicates that this compound may be harmful if swallowed, cause

skin irritation, and cause serious eye irritation.[1] It is recommended to handle this chemical

with appropriate personal protective equipment in a well-ventilated area. For comprehensive

handling and disposal guidelines, the Safety Data Sheet (SDS) should be consulted.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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